Benzyl-(2,3-dihydro-1H-cyclopenta[b]quinolin-9-yl)-amine

• IUPAC Name: N-benzyl-2,3-dihydro-1H-cyclopenta[b]quinolin-9-amine;hydrochloride
• InChI: InChI=1S/C19H18N2.ClH/c1-2-7-14(8-3-1)13-20-19-15-9-4-5-11-17(15)21-18-12-6-10-16(18)19;/h1-5,7-9,11H,6,10,12-13H2,(H,20,21);1H
• InChI Key: PSKIIECTASAWSH-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C3=CC=CC=C3N=C2C1)NCC4=CC=CC=C4.Cl
• Molecular Formula: C19H19ClN2
• Molecular Weight: 310.8 g/mol
• Solubility: >46.6 [ug/mL] (The mean of the results at pH 7.4)

Description

Benzyl-(2,3-dihydro-1H-cyclopenta[b]quinolin-9-yl)-amine is a complex organic compound that belongs to the class of quinoline derivatives. These compounds are known for their diverse biological activities and have been extensively studied for their potential therapeutic applications. The structure of this compound includes a quinoline core, which is a bicyclic structure consisting of a benzene ring fused to a pyridine ring, and a benzylamine moiety attached to the quinoline core.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Benzyl-(2,3-dihydro-1H-cyclopenta[b]quinolin-9-yl)-amine typically involves a multi-step process. One common method involves the condensation reaction between activated 6-BOC-hydrazinopyridine-3-carboxylic acid and 8-aminoalkyl derivatives of 2,3-dihydro-1H-cyclopenta[b]quinoline . The reaction conditions often include the use of solvents such as N-methylmorpholine and activation agents like 2-chloro-4,6-dimethoxy-1,3,5-triazine (CDMT) .

Industrial Production Methods

Industrial production methods for this compound are not well-documented in the literature. the general approach would involve scaling up the laboratory synthesis methods, optimizing reaction conditions for higher yields, and ensuring the purity of the final product through various purification techniques.

Chemical Reactions Analysis

Types of Reactions

Benzyl-(2,3-dihydro-1H-cyclopenta[b]quinolin-9-yl)-amine can undergo various chemical reactions, including:

Oxidation: This reaction can introduce oxygen-containing functional groups into the molecule.

Reduction: This reaction can remove oxygen-containing functional groups or reduce double bonds.

Substitution: This reaction can replace one functional group with another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various nucleophiles and electrophiles for substitution reactions. The reaction conditions typically involve controlled temperatures, specific solvents, and catalysts to facilitate the reactions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation reactions may yield quinoline N-oxides, while reduction reactions may produce dihydroquinoline derivatives .

Scientific Research Applications

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: It has shown potential as an acetylcholinesterase inhibitor, which is relevant for the treatment of neurodegenerative diseases like Alzheimer’s.

Medicine: Its derivatives are being explored for their therapeutic potential in treating various diseases.

Industry: It can be used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of Benzyl-(2,3-dihydro-1H-cyclopenta[b]quinolin-9-yl)-amine involves its interaction with specific molecular targets. For instance, as an acetylcholinesterase inhibitor, it binds to the active site of the enzyme, preventing the breakdown of acetylcholine and thereby enhancing cholinergic transmission . This mechanism is crucial for its potential therapeutic effects in neurodegenerative diseases.

Comparison with Similar Compounds

Similar Compounds

Tacrine: Another acetylcholinesterase inhibitor used in the treatment of Alzheimer’s disease.

Donepezil: A widely used acetylcholinesterase inhibitor with a different chemical structure.

Galantamine: Another acetylcholinesterase inhibitor derived from natural sources.

Uniqueness

Benzyl-(2,3-dihydro-1H-cyclopenta[b]quinolin-9-yl)-amine is unique due to its specific quinoline core structure and the presence of a benzylamine moiety. This structural uniqueness contributes to its distinct biological activities and potential therapeutic applications .